Cas no 104294-22-6 (Phenol, 3-(4-aminophenoxy)-)
Phenol, 3-(4-aminophenoxy)- structure
Product Name:Phenol, 3-(4-aminophenoxy)-
CAS No:104294-22-6
MF:C12H11NO2
MW:201.221243143082
CID:1142199
PubChem ID:3393733
Update Time:2025-04-20
Phenol, 3-(4-aminophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-(4-aminophenoxy)-
- 3-(4-aminophenoxy)phenol
- DTXSID60392099
- SR-01000529399
- 104294-22-6
- Oprea1_142694
- DB-127993
- SR-01000529399-1
- SCHEMBL2428939
-
- Inchi: 1S/C12H11NO2/c13-9-4-6-11(7-5-9)15-12-3-1-2-10(14)8-12/h1-8,14H,13H2
- InChI Key: ASBGBOYTSHVJCY-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)O)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 201.07903
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- PSA: 55.48
Phenol, 3-(4-aminophenoxy)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
104294-22-6 (Phenol, 3-(4-aminophenoxy)-) Related Products
- 2657-87-6(3,4'-Diaminodiphenyl Ether)
- 10526-07-5(1,3-Bis(3-aminophenoxy)benzene)
- 59326-56-6(Benzenamine,3,3'-[1,4-phenylenebis(oxy)]bis-)
- 139-59-3(4-Phenoxyaniline)
- 15268-07-2(3,3'-Oxydianiline)
- 10272-07-8(3,5-Dimethoxyaniline)
- 101-80-4(Bis(p-aminophenyl) Ether)
- 31465-36-8(4-(4-Methoxyphenoxy)aniline)
- 3586-12-7(3-Phenoxyaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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